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Compound of Interest

Compound Name: 4-Nitrophenyl chloroacetate

Cat. No.: B1200777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitrophenyl chloroacetate is a versatile acylating agent employed in organic synthesis for

the introduction of the chloroacetyl group onto nucleophilic substrates such as amines,

alcohols, and thiols. The presence of the electron-withdrawing nitro group on the phenyl ring

activates the ester linkage, making the carbonyl carbon highly susceptible to nucleophilic

attack. The resulting chloroacetylated products are valuable intermediates in medicinal

chemistry and drug development, serving as precursors for the synthesis of various

pharmaceuticals and as reactive handles for bioconjugation. The chloroacetyl group can be

readily displaced by nucleophiles, such as the thiol group of cysteine residues in peptides and

proteins, to form stable thioether linkages. This application note provides detailed protocols for

the use of 4-nitrophenyl chloroacetate as an acylating agent and summarizes typical reaction

parameters.
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Property Value

Chemical Formula C₈H₆ClNO₄

Molecular Weight 215.59 g/mol

Appearance Light yellow powder

Melting Point 73-75 °C

CAS Number 777-84-4

Solubility
Soluble in common organic solvents such as

DCM, THF, and acetonitrile.

Storage Store in a cool, dry place away from moisture.

Reaction Mechanism
The acylation reaction with 4-nitrophenyl chloroacetate proceeds via a nucleophilic acyl

substitution mechanism. The nucleophile (e.g., an amine or an alcohol) attacks the electrophilic

carbonyl carbon of the chloroacetate. This is followed by the departure of the 4-nitrophenolate

anion, a relatively good leaving group due to the stabilizing effect of the nitro group. A base is

typically added to neutralize the acidic proton from the nucleophile and any liberated HCl.
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Nu-H + 4-Nitrophenyl Chloroacetate Tetrahedral IntermediateNucleophilic Attack Acylated Product + 4-NitrophenolElimination of 4-Nitrophenolate

1. Dissolve Substrate and Base in Anhydrous Solvent

2. Add 4-Nitrophenyl Chloroacetate Solution

3. Stir at Appropriate Temperature and Monitor by TLC

4. Aqueous Workup (Wash with Base/Acid and Brine)

5. Dry Organic Layer and Evaporate Solvent

6. Purify the Crude Product (Chromatography/Recrystallization)
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To cite this document: BenchChem. [Application Notes and Protocols: 4-Nitrophenyl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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